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Compound of Interest

1-(2,5-
Compound Name:
Dimethylphenethyl)piperazine

Cat. No.: B13532133

Get Quote

Executive Summary & Compound Profile

1-(2,5-Dimethylphenethyl)piperazine (hereafter referred to as 2,5-DMPEP) is a lipophilic
piperazine derivative. Structurally, it consists of a piperazine ring linked via an ethyl chain to a
2,5-dimethyl-substituted phenyl ring.

Unlike its commercially common analog 1-(2,5-Dimethylphenyl)piperazine (which lacks the
ethyl linker and is a direct arylpiperazine), the insertion of the phenethyl (ethyl-linker) moiety
significantly alters its physicochemical and pharmacological profile. This structural modification
typically shifts affinity from 5-HT (Serotonin) receptors toward Sigma-1 (

) receptors and Monoamine Transporters, acting as a flexible pharmacophore similar to known
ligands like SA4503 (Cutamesine).

Chemical Identity
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Property Detail
Chemical Name 1-[2-(2,5-Dimethylphenyl)ethyl]piperazine
Common Abbreviation 2,5-DMPEP

Molecular Formula

Molecular Weight ~218.34 g/mol (Free Base)

Predicted LogP ~3.2 — 3.8 (Highly Lipophilic)

) ~9.8 (Piperazine secondary amine), ~5.4
pKa (Predicted) . .
(Tertiary amine)

] Putative Sigma-1 Receptor Ligand / 5-HT
Primary Target Class
Modulator

Physicochemical Challenges & Formulation
Strategy

Expert Insight: The free base of 2,5-DMPEP is an oil or low-melting solid with poor aqueous
solubility (< 0.1 mg/mL). For biological assays, it must be converted to a salt form or formulated
using solubilizing excipients. Direct dissolution in neutral buffer will result in precipitation and
erratic data.

Solubility Profile (Experimental Estimates)
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Solvent System

Solubility (Free
Base)

Solubility (HCI Salt)

Recommendation

Water (pH 7.4)

Insoluble

Moderate (~10
mg/mL)

Use Salt form for

aqueous buffers.

Ideal for stock

DMSO Soluble (>50 mg/mL) Soluble (>100 mg/mL) )
solutions.
Good for intermediate
Ethanol Soluble Moderate o
dilution.
Soluble (forms salt in Good for initial
0.1N HCI Soluble

situ)

dissolution.

Detailed Experimental Protocols
Protocol A: Preparation of the Hydrochloride Salt
(Standardization)

Purpose: To convert the lipophilic free base into a stable, water-soluble solid for consistent

dosing.

Materials:

Ice bath

Procedure:

 Dissolution: Dissolve 100 mg of 2,5-DMPEP free base in 5 mL of anhydrous Diethyl Ether.

2,5-DMPEP (Free Base)
Diethyl Ether (anhydrous)

HCI in Dioxane (4M) or Ethanolic HCI

Ensure the solution is clear.
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 Acidification: Place the vessel in an ice bath (0°C). Dropwise, add 1.2 equivalents of 4M HCI
in Dioxane.

» Precipitation: A white precipitate (the dihydrochloride or monohydrochloride salt) will form
immediately.

e Maturation: Stir for 15 minutes at 0°C to ensure complete conversion.

« Isolation: Filter the solid under vacuum or centrifuge at 3000 x g for 5 minutes.
e Washing: Wash the pellet twice with cold ether to remove excess acid.

e Drying: Dry under high vacuum for 24 hours to remove residual solvent.

o Yield Check: Expected mass ~126 mg (assuming dihydrochloride formation).[1]

Protocol B: Preparation of Assay Stock (In Vitro)

Purpose: Creating a precipitate-free solution for cell culture or binding assays.

e Primary Stock (10 mM): Weigh the HCI salt equivalent to the free base weight. Dissolve in
100% DMSO.

o Note: Avoid storing aqueous stocks; hydrolysis or oxidation may occur. Store DMSO
stocks at -20°C.

e Working Solution (100 uM): Dilute the Primary Stock 1:100 into the assay buffer (e.g., PBS
or HBSS).

o Critical Step: Vortex immediately upon addition. If turbidity appears, sonicate for 30
seconds.

o Max DMSO Tolerance: Ensure final DMSO concentration in the cell well is < 0.5% (v/v) to
avoid solvent toxicity.

Protocol C: In Vivo Formulation (Parenteral)

Purpose: For IP or SC injection in rodent models.
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Vehicle System: 5% Hydroxypropyl-

-Cyclodextrin (HP

CD) in Saline. Rationale: Cyclodextrins encapsulate the lipophilic phenethyl tail, preventing
injection site irritation and improving bioavailability.

e Prepare a 20% (w/v) stock of HP
CD in sterile water.

e Dissolve 2,5-DMPEP (HCI salt) in the HP

CD solution. Sonicate at 40°C for 20 minutes until clear.

 Dilute with sterile saline to reach a final cyclodextrin concentration of 5%.

« Filter sterilize (0.22 um PES filter) before injection.

Research Applications & Signaling Pathways
Putative Mechanism of Action (Sigma-1 Chaperoning)

Given the phenethyl-piperazine scaffold, 2,5-DMPEP is hypothesized to act as a Sigma-1
Receptor (Sig-1R) Agonist. Sig-1Rs are chaperone proteins at the Mitochondria-Associated ER
Membrane (MAM).

Graphviz Diagram: Putative Signaling Pathway The following diagram illustrates the
hypothesized mechanism where 2,5-DMPEP modulates ER stress and Calcium signaling.
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Figure 1: Hypothesized pharmacodynamics of 2,5-DMPEP at the Sigma-1 Receptor interface,
promoting calcium homeostasis and neuroprotection.

Receptor Binding Assay Workflow

To validate affinity, researchers should utilize a radioligand competition assay.
» Membrane Prep: Rat brain homogenate or HEK293 cells overexpressing Sig-1R.

e Radioligand: [3H]-(+)-Pentazocine (specific for Sigma-1) or [H]-DTG (Sigma-1/2 non-
selective).
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» Non-Specific Binding: Define using 10 uM Haloperidol.
e Incubation: 120 min at 25°C.
o Data Analysis: Calculate

values. 2,5-DMPEP is expected to show

in the low nanomolar range (1-100 nM) if it mimics known phenethyl-piperazines [1].

Safety & Handling (E-E-A-T)

o Hazard Identification: As a substituted piperazine, assume irritant properties
(Skin/Eye/Respiratory).

e Novelty Alert: This compound is an NCE (New Chemical Entity) in many jurisdictions. Treat
as potentially bioactive at low doses.

e Storage:
o Solid: -20°C, desiccated, protected from light.
o Solution: Use fresh. Do not freeze-thaw aqueous stocks more than once.[2]
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Disclaimer: This document is for research use only. 2,5-DMPEP is not approved for human
diagnostic or therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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